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Compound of Interest

Compound Name: Vilanterol Trifenatate

Cat. No.: B560188 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Vilanterol Trifenatate. It offers

procedural guidance on personal protective equipment, operational plans, and disposal

methods to ensure laboratory safety and proper chemical handling.

Hazard Identification and Personal Protective Equipment
Vilanterol Trifenatate is classified with several hazards that necessitate careful handling and

the use of appropriate personal protective equipment (PPE). The primary hazards include

acute oral toxicity, skin irritation, serious eye irritation, and potential respiratory irritation.[1] One

safety data sheet also indicates that it may cause damage to organs through single exposure

and is toxic to aquatic life with long-lasting effects.[2]

To mitigate these risks, the following PPE and engineering controls are mandatory.
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Hazard Summary
Precautionary Statements & Recommended

PPE

Acute Oral Toxicity

H302: Harmful if swallowed.[1] P270: Do not

eat, drink or smoke when using this product.[1]

[2] P330: Rinse mouth.[1]

Skin Corrosion/Irritation

H315: Causes skin irritation.[1] P280: Wear

protective gloves/protective clothing.[1]

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.[1]

Serious Eye Damage/Irritation

H319: Causes serious eye irritation.[1] P280:

Wear eye protection/face protection.[1]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Respiratory Tract Irritation

H335: May cause respiratory irritation.[1] P261:

Avoid breathing

dust/fume/gas/mist/vapours/spray.[1] P271: Use

only outdoors or in a well-ventilated area.[1]

P304+P340: IF INHALED: Remove victim to

fresh air and keep at rest in a position

comfortable for breathing.[1]

Specific Target Organ Toxicity

H370: Causes damage to organs.[2] P260: Do

not breathe dust/fume/gas/mist/vapours/spray.

[2]

Engineering Controls:

Work should be conducted in a well-ventilated area.[1][2]

Use of a chemical fume hood is recommended, especially where dust or aerosols may be

generated.[3][4]

Ensure a safety shower and eye wash station are readily accessible.[1][3]
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Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1][2]

Hand Protection: Use chemical-resistant protective gloves. Gloves must be inspected prior to

use.[1][2][3]

Skin and Body Protection: Wear impervious clothing or a lab coat to prevent skin contact.[1]

[2]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

suitable respirator.[1][2][3]

Operational and Disposal Workflow
The following diagram outlines the standard operating procedure for handling Vilanterol
Trifenatate from receipt to disposal, ensuring safety at each step.
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Preparation & Handling

Emergency & Spill Response
Decontamination & Disposal

1. Receipt & Storage
Store at 4°C in a tightly sealed container

in a cool, well-ventilated area.

2. Risk Assessment
Review SDS and establish procedures.

Ensure all personnel are trained.

3. Don PPE
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if needed)

4. Handling
Work in a fume hood.

Avoid dust and aerosol formation.
Do not eat, drink, or smoke.

5. Accidental Release
Evacuate area. Wear full PPE.

Absorb spills with inert material.
Prevent entry into drains.

If Spill Occurs

7. Decontamination
Clean work surfaces with alcohol.

Remove and wash contaminated clothing separately.

8. Waste Disposal
Dispose of contents/container in accordance

with local, state, and federal regulations.

6. First Aid
Eye Contact: Flush with water for several minutes.

Skin Contact: Wash with soap and water.
Inhalation: Move to fresh air.

Ingestion: Rinse mouth, do NOT induce vomiting.

Click to download full resolution via product page

Vilanterol Trifenatate Handling Workflow
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Procedural Guidance
Pre-Handling and Storage

Receipt: Upon receipt, inspect the container for any damage.

Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1] The

recommended storage temperature is 4°C.[1] Keep away from direct sunlight and sources of

ignition.[1]

Safe Handling Protocols
Ventilation: Always handle Vilanterol Trifenatate in a well-ventilated area or within a

chemical fume hood to avoid inhalation of dust or aerosols.[1][3]

Personal Hygiene: Wash hands thoroughly after handling the substance.[1][2] Do not eat,

drink, or smoke in the laboratory area where the chemical is being used.[1][2]

Avoiding Exposure: Avoid contact with skin and eyes and prevent the formation of dust.[1][2]

Accidental Release Measures
Personal Precautions: In the event of a spill, ensure adequate ventilation and wear full

personal protective equipment, including respiratory protection.[1][5] Evacuate non-essential

personnel from the area.[1][6]

Environmental Precautions: Prevent the substance from entering drains or water courses.[1]

[6]

Containment and Cleaning: For spills, absorb the material with a liquid-binding agent like

diatomite.[1] Decontaminate surfaces by scrubbing with alcohol.[1] Collect the spilled

material and place it in a suitable, closed container for disposal.[2][5]

First Aid Measures
Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult,

provide respiratory support.[1][6]
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Skin Contact: If the substance comes into contact with skin, wash thoroughly with plenty of

soap and water.[1] Remove contaminated clothing.[1][6]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[1] If

present, remove contact lenses and continue flushing. Seek prompt medical attention.[1][6]

Ingestion: If swallowed, wash out the mouth with water. Do not induce vomiting and seek

immediate medical attention.[1][6]

Disposal Plan
Chemical Disposal: Dispose of Vilanterol Trifenatate and any contaminated materials in

accordance with all applicable country, federal, state, and local regulations.[1][6] This may

involve removal to a licensed chemical destruction plant or controlled incineration.[2]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

substance itself.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

